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molecular formula C10H9FO2 B8124758 Methyl 2-fluoro-6-vinylbenzoate

Methyl 2-fluoro-6-vinylbenzoate

Cat. No. B8124758
M. Wt: 180.17 g/mol
InChI Key: XEPLJBFHTDZZQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09402841B2

Procedure details

To a solution of methyl 2-bromo-6-fluorobenzoate (53 g, 0.228 mol) and potassium trifluoro(vinyl)borate (33.63 g, 0.251 mol) in dioxane and H2O (3:1, 600 mL) was added Pd(dppf)Cl2 (5 g, 6.84 mmol) and sodium carbonate (69 g, 0.684 mol) at RT. The reaction mixture was heated at 100° C. for 12 hours under a nitrogen atmosphere. The mixture was concentrated in vacuo, diluted with water, and extracted with EtOAc (3×200 mL). The combined organic layers were washed with brine, dried over anhydrous Na2CO3, filtered, and concentrated. The crude product was purified by column chromatography eluting with a gradient of EtOAc (1-100%) and PE to give the title compound (31.4 g, 76.5%). 1H NMR (400 MHz, CDCl3) δ ppm 7.45-7.36 (m, 2H), 7.03-7.02 (m, 1H), 6.88-6.81 (m, 1H), 5.77-5.73 (m, 1H), 5.41-5.39 (d, J=10.8 Hz, 1H), 3.95 (s, 3H).
Name
methyl 2-bromo-6-fluorobenzoate
Quantity
53 g
Type
reactant
Reaction Step One
Name
potassium trifluoro(vinyl)borate
Quantity
33.63 g
Type
reactant
Reaction Step One
Name
sodium carbonate
Quantity
69 g
Type
reactant
Reaction Step One
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
H2O
Quantity
600 mL
Type
solvent
Reaction Step One
Name
Pd(dppf)Cl2
Quantity
5 g
Type
catalyst
Reaction Step One
Name
title compound
Yield
76.5%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:11]=[CH:10][CH:9]=[C:8]([F:12])[C:3]=1[C:4]([O:6][CH3:7])=[O:5].[B-](F)(F)(F)[CH:14]=[CH2:15].[K+].C(=O)([O-])[O-].[Na+].[Na+]>O1CCOCC1.O.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2]>[F:12][C:8]1[CH:9]=[CH:10][CH:11]=[C:2]([CH:14]=[CH2:15])[C:3]=1[C:4]([O:6][CH3:7])=[O:5] |f:1.2,3.4.5,8.9.10.11|

Inputs

Step One
Name
methyl 2-bromo-6-fluorobenzoate
Quantity
53 g
Type
reactant
Smiles
BrC1=C(C(=O)OC)C(=CC=C1)F
Name
potassium trifluoro(vinyl)borate
Quantity
33.63 g
Type
reactant
Smiles
[B-](C=C)(F)(F)F.[K+]
Name
sodium carbonate
Quantity
69 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCOCC1
Name
H2O
Quantity
600 mL
Type
solvent
Smiles
O
Name
Pd(dppf)Cl2
Quantity
5 g
Type
catalyst
Smiles
C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated in vacuo
ADDITION
Type
ADDITION
Details
diluted with water
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (3×200 mL)
WASH
Type
WASH
Details
The combined organic layers were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous Na2CO3
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The crude product was purified by column chromatography
WASH
Type
WASH
Details
eluting with a gradient of EtOAc (1-100%) and PE

Outcomes

Product
Name
title compound
Type
product
Smiles
FC1=C(C(=O)OC)C(=CC=C1)C=C
Measurements
Type Value Analysis
AMOUNT: MASS 31.4 g
YIELD: PERCENTYIELD 76.5%
YIELD: CALCULATEDPERCENTYIELD 76.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.